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Compound of Interest

Compound Name: Methyl p-coumarate

Cat. No.: B8817706 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Methyl p-coumarate, including detailed operational and disposal

plans to foster a culture of safety and precision in your critical work.

Chemical Identifier and Hazard Information

Identifier Value

Product Name Methyl p-coumarate

Synonyms
Methyl p-hydroxycinnamate, Methyl 3-(4-

hydroxyphenyl)acrylate

CAS Number 3943-97-3

Molecular Formula C10H10O3

Molecular Weight 178.18 g/mol

GHS Hazard Classification[1][2]
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Hazard Class Hazard Category Hazard Statement

Skin Sensitization 1
H317: May cause an allergic

skin reaction.

Hazardous to the aquatic

environment, long-term
Chronic 3

H412: Harmful to aquatic life

with long lasting effects.

Signal Word: Warning[1][2]

Hazard Pictogram:

Operational Plan: From Receipt to Disposal
This section outlines a step-by-step protocol for the safe handling of Methyl p-coumarate.

1. Engineering Controls and Ventilation:

Always handle Methyl p-coumarate in a well-ventilated area.[1]

Use a chemical fume hood or a local exhaust ventilation system to minimize inhalation of

dust or vapors.

Ensure safety showers and eyewash stations are readily accessible.

2. Personal Protective Equipment (PPE):

A comprehensive PPE strategy is your first line of defense against exposure.
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Protection Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) standards.

Skin Protection

Wear chemical-impermeable gloves (e.g., nitrile

rubber) and impervious clothing to prevent skin

contact.

Respiratory Protection

If dust is generated or exposure limits are

exceeded, use a full-face respirator with an

appropriate particulate filter.

3. Handling and Storage:

Avoid the formation of dust when handling the solid form.

Keep the container tightly closed and store it in a dry, cool, and well-ventilated place.

Wash hands thoroughly after handling.

4. Accidental Release Measures:

Minor Spills:

Evacuate personnel from the immediate area.

Wear appropriate PPE.

Carefully sweep up the spilled solid, avoiding dust generation, and place it in a sealed

container for disposal.

Major Spills:

Evacuate the laboratory and alert emergency personnel.

Prevent the spill from entering drains or waterways.
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5. First-Aid Measures:

Exposure Route First-Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If skin irritation or a rash occurs, get

medical advice.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing and seek medical attention

if irritation persists.

Ingestion
Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Waste Classification: Dispose of Methyl p-coumarate as hazardous waste.

Disposal Method:

Collect waste in a properly labeled, sealed container.

Dispose of the contents and container at an approved waste disposal plant in accordance

with local, state, and federal regulations.

One possible method is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.

Workflow for Safe Handling of Methyl p-Coumarate

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b8817706?utm_src=pdf-body
https://www.benchchem.com/product/b8817706?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8817706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the logical workflow for the safe handling of Methyl p-
coumarate from initial preparation to final disposal.
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Caption: Workflow for the safe handling of Methyl p-coumarate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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